Cas no 1804412-44-9 (5-(Aminomethyl)-2-methoxybenzo[d]oxazole)

• Product Name: 5-(Aminomethyl)-2-methoxybenzo[d]oxazole
• CAS No: 1804412-44-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4819253
• Update Time: 2025-07-17

5-(Aminomethyl)-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-methoxybenzo[d]oxazole

• Inchi： 1S/C9H10N2O2/c1-12-9-11-7-4-6(5-10)2-3-8(7)13-9/h2-4H,5,10H2,1H3
• InChI Key： XBGXIJIVHRDRLF-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=C(CN)C=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.9
• Topological Polar Surface Area: 61.3

Additional information on 5-(Aminomethyl)-2-methoxybenzo[d]oxazole

Introduction to 5-(Aminomethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804412-44-9)

5-(Aminomethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804412-44-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-(Aminomethyl)-2-methoxybenzo[d]oxazole.

The molecular formula of 5-(Aminomethyl)-2-methoxybenzo[d]oxazole is C₁₀H₁₂N₂O₂, and its molecular weight is 196.21 g/mol. The compound features a benzo[d]oxazole core with an aminomethyl group at the 5-position and a methoxy substituent at the 2-position. These functional groups contribute to the compound's unique chemical and biological properties, making it an attractive candidate for various applications.

In terms of chemical synthesis, several methods have been reported for the preparation of 5-(Aminomethyl)-2-methoxybenzo[d]oxazole. One common approach involves the reaction of 2-methoxybenzoxazole with formaldehyde and ammonia or an amine derivative. This multi-step process typically includes the formation of an intermediate aldehyde or ketone, followed by reductive amination to introduce the aminomethyl group. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes.

The biological activities of 5-(Aminomethyl)-2-methoxybenzo[d]oxazole have been extensively studied in various in vitro and in vivo models. One of the most notable applications is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated that 5-(Aminomethyl)-2-methoxybenzo[d]oxazole exhibits potent antioxidant properties, which may contribute to its anti-inflammatory effects.

Beyond its anti-inflammatory properties, 5-(Aminomethyl)-2-methoxybenzo[d]oxazole has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways and the enhancement of cellular defense mechanisms.

In the context of cancer research, 5-(Aminomethyl)-2-methoxybenzo[d]oxazole has been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular processes such as DNA replication and protein synthesis, which are crucial for cancer cell survival.

The pharmacokinetic properties of 5-(Aminomethyl)-2-methoxybenzo[d]oxazole have also been evaluated to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for systemic effects. However, further studies are needed to optimize its pharmacokinetic profile and ensure optimal therapeutic outcomes.

In addition to its therapeutic potential, 5-(Aminomethyl)-2-methoxybenzo[d]oxazole has been explored for use in diagnostic imaging applications. The presence of the methoxy substituent and the aminomethyl group allows for easy functionalization with imaging agents such as fluorophores or radiolabels. This property makes it a valuable tool for visualizing biological processes in real-time, which can aid in disease diagnosis and monitoring treatment efficacy.

The safety profile of 5-(Aminomethyl)-2-methoxybenzo[d]oxazole is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 5-(Aminomethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804412-44-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including anti-inflammatory, neuroprotective, anticancer, and diagnostic imaging properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug development.